(1Z)-1-[Amino-(4-chloroanilino)methylidene]-2-propan-2-ylguanidine
(1Z)-1-[Amino-(4-chloroanilino)methylidene]-2-propan-2-ylguanidine
Proguanil is a biguanide derivative which is active against several protozoal species and is used in combination with atovaquone and chloroquine for the prevention and therapy of malaria. Proguanil has not been evaluated extensively as a single agent, but the combinations of proguanil with atovaquone or chloroquine have been used to treat malaria and have been linked to serum enzyme elevations during therapy and rare instances of clinically apparent acute liver injury.
Proguanil, also known as chloroguanide, belongs to the class of organic compounds known as 1-arylbiguanides. These are organonitrogen compounds containing a biguanide that is N-arylsubstituted at only the 1-position. Proguanil is a drug which is used for the causal prevention and suppression of malaria caused by susceptible strains of p. falciparum and other species of plasmodium found in some geographical areas of the world. Proguanil exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Proguanil has been detected in multiple biofluids, such as urine and blood. Within the cell, proguanil is primarily located in the membrane (predicted from logP).
Proguanil is a biguanide compound which has isopropyl and p-chlorophenyl substituents on the terminal N atoms. A prophylactic antimalarial drug, it works by inhibiting the enzyme dihydrofolate reductase, which is involved in the reproduction of the malaria parasites Plasmodium falciparum and P. vivax within the red blood cells. It has a role as an antimalarial, an antiprotozoal drug and an EC 1.5.1.3 (dihydrofolate reductase) inhibitor. It is a member of biguanides and a member of monochlorobenzenes.
Proguanil, also known as chloroguanide, belongs to the class of organic compounds known as 1-arylbiguanides. These are organonitrogen compounds containing a biguanide that is N-arylsubstituted at only the 1-position. Proguanil is a drug which is used for the causal prevention and suppression of malaria caused by susceptible strains of p. falciparum and other species of plasmodium found in some geographical areas of the world. Proguanil exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Proguanil has been detected in multiple biofluids, such as urine and blood. Within the cell, proguanil is primarily located in the membrane (predicted from logP).
Proguanil is a biguanide compound which has isopropyl and p-chlorophenyl substituents on the terminal N atoms. A prophylactic antimalarial drug, it works by inhibiting the enzyme dihydrofolate reductase, which is involved in the reproduction of the malaria parasites Plasmodium falciparum and P. vivax within the red blood cells. It has a role as an antimalarial, an antiprotozoal drug and an EC 1.5.1.3 (dihydrofolate reductase) inhibitor. It is a member of biguanides and a member of monochlorobenzenes.
Brand Name:
Vulcanchem
CAS No.:
500-92-5
VCID:
VC0194036
InChI:
InChI=1S/C11H16ClN5/c1-7(2)15-10(13)17-11(14)16-9-5-3-8(12)4-6-9/h3-7H,1-2H3,(H5,13,14,15,16,17)
SMILES:
CC(C)N=C(N)N=C(N)NC1=CC=C(C=C1)Cl
Molecular Formula:
C11H16ClN5
Molecular Weight:
253.73 g/mol
(1Z)-1-[Amino-(4-chloroanilino)methylidene]-2-propan-2-ylguanidine
CAS No.: 500-92-5
Impurities
VCID: VC0194036
Molecular Formula: C11H16ClN5
Molecular Weight: 253.73 g/mol
Purity: > 95%
CAS No. | 500-92-5 |
---|---|
Product Name | (1Z)-1-[Amino-(4-chloroanilino)methylidene]-2-propan-2-ylguanidine |
Molecular Formula | C11H16ClN5 |
Molecular Weight | 253.73 g/mol |
IUPAC Name | (1Z)-1-[amino-(4-chloroanilino)methylidene]-2-propan-2-ylguanidine |
Standard InChI | InChI=1S/C11H16ClN5/c1-7(2)15-10(13)17-11(14)16-9-5-3-8(12)4-6-9/h3-7H,1-2H3,(H5,13,14,15,16,17) |
Standard InChIKey | SSOLNOMRVKKSON-UHFFFAOYSA-N |
Isomeric SMILES | CC(C)N=C(N)/N=C(/N)\NC1=CC=C(C=C1)Cl |
SMILES | CC(C)N=C(N)N=C(N)NC1=CC=C(C=C1)Cl |
Canonical SMILES | CC(C)N=C(N)N=C(N)NC1=CC=C(C=C1)Cl |
Melting Point | 129 °C 129.0 °C 129°C |
Physical Description | Solid |
Description | Proguanil is a biguanide derivative which is active against several protozoal species and is used in combination with atovaquone and chloroquine for the prevention and therapy of malaria. Proguanil has not been evaluated extensively as a single agent, but the combinations of proguanil with atovaquone or chloroquine have been used to treat malaria and have been linked to serum enzyme elevations during therapy and rare instances of clinically apparent acute liver injury. Proguanil, also known as chloroguanide, belongs to the class of organic compounds known as 1-arylbiguanides. These are organonitrogen compounds containing a biguanide that is N-arylsubstituted at only the 1-position. Proguanil is a drug which is used for the causal prevention and suppression of malaria caused by susceptible strains of p. falciparum and other species of plasmodium found in some geographical areas of the world. Proguanil exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Proguanil has been detected in multiple biofluids, such as urine and blood. Within the cell, proguanil is primarily located in the membrane (predicted from logP). Proguanil is a biguanide compound which has isopropyl and p-chlorophenyl substituents on the terminal N atoms. A prophylactic antimalarial drug, it works by inhibiting the enzyme dihydrofolate reductase, which is involved in the reproduction of the malaria parasites Plasmodium falciparum and P. vivax within the red blood cells. It has a role as an antimalarial, an antiprotozoal drug and an EC 1.5.1.3 (dihydrofolate reductase) inhibitor. It is a member of biguanides and a member of monochlorobenzenes. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Related CAS | 637-32-1 (hydrochloride) |
Solubility | 156 mg/L 2.86e-01 g/L |
Synonyms | Bigumal Chlorguanid Chloriguane Chloroguanide Chloroguanide Hydrochloride Hydrochloride, Chloroguanide Hydrochloride, Proguanil Paludrin Paludrine Proguanil Proguanil Hydrochloride |
PubChem Compound | 5353897 |
Last Modified | Nov 11 2021 |
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